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Compound of Interest
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Cat. No.: B182578 Get Quote

Illicium simonsii, a member of the Illiciaceae family, is a plant species primarily found in India,

Myanmar, and the southwestern regions of China.[1] Traditionally, it has been used in folk

medicine for its anti-inflammatory, antibacterial, and antiviral properties.[1][2] Phytochemical

investigations of I. simonsii have led to the isolation of a diverse array of secondary

metabolites, including sesquiterpenoids, diterpenoids, lignans, and neolignans.[1][2][3] These

compounds have demonstrated a range of biological activities, such as neuroprotective and

antiviral effects.[1][3]

A Novel Triphenyl-Type Neolignan: Simonsinol
A significant discovery from the bark of Illicium simonsii is the isolation of a new triphenyl-type

sesquineolignan named simonsinol.[4] Its structure was meticulously elucidated through

detailed analysis of its 1H- and 13C-NMR spectra.[4]

Chemical Structure of Simonsinol
The chemical structure of simonsinol represents a unique triphenyl-type neolignan framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Chemical constituents from the fruits of Illicium simonsii and their antiviral activity and
neuroprotective effect [agris.fao.org]

4. A New Triphenyl-Type Neolignan and a Biphenylneolignan from the Bark of Illicium
simonsii [jstage.jst.go.jp]

To cite this document: BenchChem. [Introduction to Illicium simonsii and its Chemical
Constituents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182578#a-new-triphenyl-type-neolignan-from-illicium-
simonsii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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